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Compound of Interest

Compound Name: ZINC nitrate

Cat. No.: B079279 Get Quote

An In-depth Technical Guide to Zinc Nitrate
Hexahydrate
This technical guide provides a comprehensive overview of the chemical and physical

properties of zinc nitrate hexahydrate, targeting researchers, scientists, and professionals in

drug development. The document details its chemical formula, structure, and key quantitative

data, alongside detailed experimental protocols for its synthesis and analysis.

Chemical Formula and Structure
The chemical formula for zinc nitrate hexahydrate is Zn(NO₃)₂·6H₂O.[1][2][3][4] This formula

indicates that each formula unit of zinc nitrate is associated with six molecules of water of

hydration.

The structure of solid zinc nitrate hexahydrate consists of a central zinc(II) ion (Zn²⁺)

coordinated by six water molecules in a distorted octahedral geometry. The nitrate ions (NO₃⁻)

are not directly bonded to the zinc ion but are present in the crystal lattice. In aqueous

solutions, the zinc ion exists as the hexaaquazinc(II) complex ion, [Zn(H₂O)₆]²⁺.

Quantitative Data
The following table summarizes the key quantitative properties of zinc nitrate hexahydrate:
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Property Value Units

Molar Mass 297.49 g/mol

Appearance
Colorless, deliquescent

crystals
-

Density 2.065 g/cm³

Melting Point 36.4 °C

Boiling Point ~125 (decomposes) °C

Solubility in Water 184.3 (at 20 °C) g/100 mL

pH (5% solution) ~5.1 -

Experimental Protocols
This section provides detailed methodologies for key experiments involving zinc nitrate
hexahydrate.

3.1. Synthesis of Zinc Nitrate Hexahydrate

Zinc nitrate hexahydrate can be synthesized by the reaction of zinc oxide with nitric acid.

Materials:

Zinc oxide (ZnO)

Concentrated nitric acid (HNO₃)

Distilled water

Beaker

Stirring rod

Heating plate

Crystallizing dish
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Procedure:

Carefully add a stoichiometric amount of zinc oxide to a beaker containing a calculated

volume of diluted nitric acid. The reaction is exothermic.

Stir the mixture gently until all the zinc oxide has dissolved.

If the reaction is slow, gentle heating on a heating plate can be applied.

Once a clear solution is obtained, transfer it to a crystallizing dish.

Allow the solution to cool down slowly to room temperature. Colorless crystals of zinc
nitrate hexahydrate will form.

The crystals can be separated from the mother liquor by filtration and then dried in a

desiccator.

3.2. Quantitative Analysis of Zinc by Complexometric Titration

The zinc content in zinc nitrate hexahydrate can be determined by titration with a standardized

solution of ethylenediaminetetraacetic acid (EDTA).

Materials:

Zinc nitrate hexahydrate sample

Standardized 0.01 M EDTA solution

Ammonia-ammonium chloride buffer (pH 10)

Eriochrome Black T indicator

Burette, pipette, conical flask

Distilled water

Procedure:
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Accurately weigh a sample of zinc nitrate hexahydrate and dissolve it in a known volume

of distilled water in a volumetric flask.

Pipette a known volume of the sample solution into a conical flask.

Add approximately 100 mL of distilled water and 2 mL of the ammonia buffer solution.

Add a pinch of Eriochrome Black T indicator. The solution will turn wine-red.

Titrate the solution with the standardized EDTA solution from the burette until the color

changes from wine-red to a distinct blue. This is the endpoint.

Record the volume of EDTA solution used and calculate the concentration of zinc in the

sample.

3.3. Synthesis of Zinc Oxide Nanoparticles

Zinc nitrate hexahydrate is a common precursor for the synthesis of zinc oxide (ZnO)

nanoparticles via a precipitation method.

Materials:

Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

Sodium hydroxide (NaOH)

Distilled water

Beakers

Magnetic stirrer

Centrifuge

Oven or furnace

Procedure:

Prepare a 0.2 M aqueous solution of zinc nitrate hexahydrate.
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Prepare a 0.4 M aqueous solution of sodium hydroxide.

While vigorously stirring the zinc nitrate solution at room temperature, add the sodium

hydroxide solution dropwise. A white precipitate of zinc hydroxide (Zn(OH)₂) will form.

Continue stirring the suspension for 2 hours to age the precipitate.

Separate the precipitate by centrifugation.

Wash the precipitate several times with distilled water to remove any unreacted ions,

followed by a final wash with ethanol.

Dry the precipitate in an oven at 80-100 °C to obtain zinc hydroxide powder.

Calcine the dried zinc hydroxide powder in a furnace at a temperature of 300-500 °C to

yield ZnO nanoparticles. The thermal decomposition reaction is: Zn(OH)₂ → ZnO + H₂O.

Visualization of Logical Relationships
The following diagrams illustrate key processes and relationships involving zinc nitrate
hexahydrate.
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Synthesis and Thermal Decomposition of Zinc Nitrate Hexahydrate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b079279?utm_src=pdf-body-img
https://www.benchchem.com/product/b079279?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Aqueous Solutions:
0.2M Zn(NO₃)₂·6H₂O

0.4M NaOH

Mix Solutions with
Vigorous Stirring

Precipitation of
Zinc Hydroxide (Zn(OH)₂)

Age Precipitate
(2 hours stirring)

Separate by Centrifugation

Wash Precipitate
(Water & Ethanol)

Dry Precipitate
(80-100 °C)

Calcine Powder
(300-500 °C)

ZnO Nanoparticles

Click to download full resolution via product page

Experimental Workflow for ZnO Nanoparticle Synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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